Cas no 37038-56-5 (Benzoicacid, 4-chloro-, 4-bromophenyl ester)

• Product Name: Benzoicacid, 4-chloro-, 4-bromophenyl ester
• CAS No: 37038-56-5
• MF: C₁₃H₈BrClO₂
• MW: 311.558422088623
• CID: 322598
• PubChem ID: 253656
• Update Time: 2025-04-19

Benzoicacid, 4-chloro-, 4-bromophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-chloro-, 4-bromophenyl ester
• (4-bromophenyl) 4-chlorobenzoate
• 4'-Brom-4-chlorphenylbenzoat
• 4-bromophenyl 4'-chlorobenzoate
• 4-bromophenyl 4-chlorobenzoate
• AC1L5OLB
• AC1Q26X1
• CTK4H7595
• NCIOpen2_008474
• NSC76784
• p-bromophenyl ester of p-chlorobenzoic acid
• DTXSID60291614
• 37038-56-5
• AKOS002271451
• NSC-76784

• Inchi： 1S/C13H8BrClO2/c14-10-3-7-12(8-4-10)17-13(16)9-1-5-11(15)6-2-9/h1-8H
• InChI Key： ZWHADKVICFEUNP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 309.93964
• Monoisotopic Mass: 309.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 399°Cat760mmHg
• Flash Point: 195.1°C
• Refractive Index: 1.618
• PSA: 26.3
• LogP: 4.32170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones